Cas no 2154756-57-5 ((2R)-2-amino-3-(5-chloropyrazin-2-yl)propanoic acid)

• Product Name: (2R)-2-amino-3-(5-chloropyrazin-2-yl)propanoic acid
• CAS No: 2154756-57-5
• MF: C₇H₈ClN₃O₂
• MW: 201.610320091248
• CID: 6276258
• PubChem ID: 165520622
• Update Time: 2025-05-19

(2R)-2-amino-3-(5-chloropyrazin-2-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• (2R)-2-amino-3-(5-chloropyrazin-2-yl)propanoic acid
• 2154756-57-5
• EN300-1298665

• Inchi： 1S/C7H8ClN3O2/c8-6-3-10-4(2-11-6)1-5(9)7(12)13/h2-3,5H,1,9H2,(H,12,13)/t5-/m1/s1
• InChI Key： BRNQCNIJEIMUBT-RXMQYKEDSA-N
• SMILES： ClC1=CN=C(C=N1)C[C@H](C(=O)O)N

Computed Properties

• Exact Mass: 201.0305042g/mol
• Monoisotopic Mass: 201.0305042g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.8
• Topological Polar Surface Area: 89.1Ų

Additional information on (2R)-2-amino-3-(5-chloropyrazin-2-yl)propanoic acid

Compound Introduction: (2R)-2-amino-3-(5-chloropyrazin-2-yl)propanoic acid (CAS No. 2154756-57-5)

(2R)-2-amino-3-(5-chloropyrazin-2-yl)propanoic acid, identified by its CAS number 2154756-57-5, is a significant compound in the field of pharmaceutical chemistry and biochemistry. This molecule has garnered attention due to its structural complexity and potential biological activities, making it a subject of extensive research in drug discovery and development.

The structural framework of (2R)-2-amino-3-(5-chloropyrazin-2-yl)propanoic acid consists of a propanoic acid backbone substituted with an amino group at the second carbon and a 5-chloropyrazine moiety at the third carbon. This unique arrangement contributes to its distinct chemical properties and reactivity, which are highly relevant in medicinal chemistry. The presence of the chloropyrazine group introduces a potential site for interaction with biological targets, while the amino group offers opportunities for further functionalization and derivatization.

In recent years, there has been growing interest in heterocyclic compounds, particularly those incorporating pyrazine rings, due to their diverse pharmacological profiles. Pyrazine derivatives have been explored for their roles in treating various diseases, including infectious disorders, inflammatory conditions, and cancers. The chlorination of the pyrazine ring in (2R)-2-amino-3-(5-chloropyrazin-2-yl)propanoic acid enhances its metabolic stability and binding affinity to biological receptors, making it a promising candidate for further investigation.

One of the most compelling aspects of this compound is its potential as a building block for more complex drug molecules. The chiral center at the second carbon (indicated by the (R) configuration) allows for the synthesis of enantiomerically pure compounds, which are often required in pharmaceutical applications to achieve optimal therapeutic effects while minimizing side reactions. The combination of these features makes (2R)-2-amino-3-(5-chloropyrazin-2-yl)propanoic acid an intriguing candidate for further exploration in synthetic chemistry and drug design.

Recent studies have demonstrated the utility of pyrazine-based compounds in modulating enzyme activity and receptor binding. For instance, derivatives of chloropyrazine have shown promise in inhibiting kinases and other enzymes involved in cancer pathways. The structural motif present in (2R)-2-amino-3-(5-chloropyrazin-2-yl)propanoic acid aligns well with these findings, suggesting that it may exhibit similar biological activities. Further preclinical studies are warranted to elucidate its exact mechanisms of action and therapeutic potential.

The synthesis of (2R)-2-amino-3-(5-chloropyrazin-2-yl)propanoic acid presents both challenges and opportunities for chemists. The stereochemistry at the chiral center must be carefully controlled to ensure the desired enantiomeric purity, which is crucial for pharmaceutical applications. Additionally, the introduction of the chloropyrazine group requires precise reaction conditions to avoid unwanted side products. Advances in synthetic methodologies have made it increasingly feasible to produce complex molecules like this one with high fidelity.

The pharmaceutical industry is continually seeking novel compounds that can address unmet medical needs. (2R)-2-amino-3-(5-chloropyrazin-2-yl)propanoic acid represents a promising lead compound that could eventually be developed into a new therapeutic agent. Its unique structural features and potential biological activities make it a valuable asset in the drug discovery pipeline. As research progresses, it is expected that more insights will be gained into its properties and applications.

In conclusion, (2R)-2-amino-3-(5-chloropyrazin-2-yl)propanoic acid (CAS No. 2154756-57-5) is a compound of significant interest in pharmaceutical chemistry. Its structural complexity, potential biological activities, and synthetic challenges make it an exciting subject for further study. With continued research and development, this molecule could play a crucial role in the discovery and creation of new medicines that improve human health.